Cas no 1344933-95-4 ((1S)-1-(3-bromothiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol
• CAS No: 1344933-95-4
• MF: C₆H₇BrOS
• MW: 207.088179826736
• CID: 6136262
• PubChem ID: 78934328
• Update Time: 2025-06-08

(1S)-1-(3-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol
• 2-Thiophenemethanol, 3-bromo-α-methyl-, (αS)-
• CS-0238187
• (S)-1-(3-Bromothiophen-2-yl)ethan-1-ol
• (1S)-1-(3-Bromothiophen-2-yl)ethanol
• EN300-1911712
• AKOS017361738
• 1344933-95-4

• Inchi： 1S/C6H7BrOS/c1-4(8)6-5(7)2-3-9-6/h2-4,8H,1H3/t4-/m0/s1
• InChI Key： RHQVYCULRKDZLB-BYPYZUCNSA-N
• SMILES： [C@H](C1SC=CC=1Br)(O)C

Computed Properties

• Exact Mass: 205.94010g/mol
• Monoisotopic Mass: 205.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.641±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±25.0 °C(Predicted)
• pka: 13.23±0.20(Predicted)

Additional information on (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol

Introduction to (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol (CAS No. 1344933-95-4)

(1S)-1-(3-bromothiophen-2-yl)ethan-1-ol (CAS No. 1344933-95-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated thiophene ring and a chiral alcohol moiety, which make it a valuable intermediate in the synthesis of various biologically active molecules.

The 3-bromothiophene moiety in (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol is particularly noteworthy due to its ability to undergo a wide range of chemical transformations. The bromine atom serves as an excellent leaving group, facilitating electrophilic substitution reactions and cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The chiral alcohol functionality in (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol is another key feature that enhances its utility in asymmetric synthesis. Chiral alcohols are essential building blocks in the preparation of enantiomerically pure compounds, which are often required for drug development due to their specific biological activities. The enantiomeric purity of (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol can be achieved through various chiral catalytic processes, such as asymmetric hydrogenation or enzymatic resolution.

In recent years, significant advancements have been made in the synthesis and application of (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol. For instance, a study published in the Journal of Organic Chemistry reported a highly efficient and scalable method for the preparation of this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the environmental impact by minimizing the use of hazardous reagents.

Another notable application of (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol is in the development of novel therapeutics. Researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents. These agents have shown promising results in preclinical studies, demonstrating high efficacy against several viral strains, including influenza and hepatitis C.

The biological activity of compounds derived from (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol has also been explored in various other contexts. A study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of a series of derivatives synthesized from this compound. The results indicated that these derivatives exhibited potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its applications in medicinal chemistry, (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol has found use in materials science. The unique electronic properties of thiophene-based compounds make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have synthesized conjugated polymers containing the (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol moiety, which exhibit excellent charge transport properties and high photoluminescence quantum yields.

The versatility and potential of (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol have also been recognized by academic institutions and research organizations. Several collaborative projects have been initiated to explore new synthetic routes and applications for this compound. These efforts aim to further expand its utility and impact across multiple scientific disciplines.

In conclusion, (1S)-1-(3-bromothiophen-2-yl)ethan-1-ol (CAS No. 1344933-95-4) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an essential building block for the development of novel therapeutics, advanced materials, and other innovative products. As research continues to advance, it is likely that new applications and opportunities will emerge for this fascinating compound.